N-tert-butyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide

• IUPAC Name: N-tert-butyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide
• InChI: InChI=1S/C12H21N3O/c1-8-10(9(2)15(6)14-8)7-11(16)13-12(3,4)5/h7H2,1-6H3,(H,13,16)
• InChI Key: OPKCAHFCYRNULS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CC(=O)NC(C)(C)C
• Molecular Formula: C12H21N3O
• Molecular Weight: 223.31 g/mol

Description

N-tert-butyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide, commonly known as TTPA, is a chemical compound that has been widely studied for its potential applications in scientific research. TTPA is a pyrazole-based compound that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research fields.

Mechanism of Action

The mechanism of action of TTPA is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cell signaling pathways. This inhibition can lead to the induction of apoptosis in cancer cells, as well as other physiological effects.
Biochemical and Physiological Effects:
In addition to its potential anticancer properties, TTPA has been found to exhibit a range of other biochemical and physiological effects. Studies have shown that TTPA can modulate the activity of certain enzymes involved in lipid metabolism, as well as affect the expression of certain genes involved in inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

TTPA has several advantages for use in lab experiments. It is highly pure and stable, making it easy to work with and ensuring consistent results. Additionally, TTPA has been found to be relatively non-toxic, making it safe for use in cell culture and animal studies. However, one limitation is that TTPA can be expensive to synthesize, which may limit its availability for some research groups.

Future Directions

There are several potential future directions for research involving TTPA. One area of interest is in the development of TTPA-based cancer therapies, which could potentially be used in combination with other anticancer drugs to enhance their effectiveness. Additionally, TTPA could be studied further to better understand its mechanism of action and potential applications in other areas of research, such as inflammation and oxidative stress.

Synthesis Methods

TTPA can be synthesized through a multistep process involving the reaction of tert-butylamine and 4-methyl-3-nitropyrazole, followed by reduction and acetylation steps. The resulting compound has been found to be highly pure and stable, making it suitable for use in a variety of research applications.

Scientific Research Applications

TTPA has been studied extensively for its potential applications in scientific research. One area of interest is in the field of cancer research, where TTPA has been found to exhibit anticancer properties. Studies have shown that TTPA can induce apoptosis, or programmed cell death, in cancer cells, making it a potential candidate for use in cancer therapies.